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Compound of Interest

Compound Name: Fmoc-Phe(4-tBu)-OH

Cat. No.: B557282

Physicochemical Data for Fmoc-Phe(4-tBu)-OH

For ease of reference and comparison, the fundamental physicochemical properties of Fmoc-
Phe(4-tBu)-OH are summarized in the table below. This data is essential for accurate reagent
measurement, reaction stoichiometry, and analytical characterization.

Identifier Value

CAS Number 213383-02-9[1][2][3]
Molecular Weight 443.56 g/mol [1][4]
Molecular Formula C2sH2oNO4[1][2][3][4]

Fmoc-Phe(4-tBu)-OH, also known as Fmoc-4-tert-butyl-L-phenylalanine, is an amino acid
derivative widely used in peptide synthesis.[1][2] The fluorenylmethoxycarbonyl (Fmoc) group
serves as a protecting group for the amino functionality, which is a key aspect of its utility in
solid-phase peptide synthesis.[2][4] The tert-butyl group on the phenylalanine side chain
enhances the solubility and stability of the molecule.[1][4] Note that the corresponding D-form,
Fmoc-D-Phe(4-tBu)-OH, has a different CAS number: 252049-14-2.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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